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Compound of Interest

Compound Name: Rhodium(lll) chloride trihydrate

Cat. No.: B080923

Rhodium(lll) Chloride Trihydrate: A Technical
Guide for Researchers

Rhodium(lll) chloride trihydrate is a primary starting material for the synthesis of a wide array
of rhodium-based catalysts and coordination complexes. As a water-soluble crystalline solid, it
serves as a crucial precursor in academic research and industrial processes, particularly in the
fields of organic synthesis, catalysis, and drug development. This guide provides an in-depth
overview of its chemical and physical properties, detailed experimental protocols for its use,
and a summary of its key applications.

Chemical and Physical Data

Rhodium(lll) chloride trihydrate is a dark red-brown, deliquescent crystalline powder.[1] The
degree of hydration can vary, which is reflected in the different CAS numbers assigned to the
hydrated forms.

Table 1: Chemical Identifiers
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Identifier

Value

Chemical Name

Rhodium(lll) chloride trihydrate

Molecular Formula

RhCl3-3H20[2]

Molecular Weight

263.31 g/mol [2][3]

CAS Number

13569-65-8 (specifically for the trihydrate)[4][5]

20765-98-4 (for the hydrate, RhClz-xH20)[6][7]
[8]

IUPAC Name trichlororhodium; trihydrate[5]

inChi INChI=1S/3CIH.3H20.Rh/h31H;31H2;/q;;;;::+3/p
-3[2]

InChiKey TYLYVJIBCMQFRCB-UHFFFAOYSA-K[2][5]

SMILES 0.0.0.[CI-].[CI-].[CI-].[Rh+3][2]

Table 2: Physical Properties

Property Value

Red-brown to dark brown crystalline powder|[8]
Appearance

[9]
Melting Point 100 °C (decomposes)[1][6][10]

B Soluble in water, alcohol, hydrochloric acid, and

Solubility ) ] )

alkali solutions.[1][8] Insoluble in ether.[1]
Density ~1 g/cm3 (for trinydrate)[10]

- Hygroscopic; loses crystal water upon strong

Stability

heating.[1][8]

Table 3: Spectral Information
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Technique

Description

103Rh NMR Spectroscopy

A valuable tool for characterizing rhodium(lIl)
complexes in solution. Aqueous solutions of
rhodium(lll) chloride hydrate show several
species, with proportions that change over time

and with chloride concentration.[4][11]

Infrared (IR) Spectroscopy

ATR-IR spectra are available for Rhodium(lil)
chloride hydrate (CAS 20765-98-4) for
compound identification and characterization.
[12]

Raman Spectroscopy

FT-Raman spectral data has been recorded for
Rhodium(lll) chloride trihydrate.[2]

Experimental Protocols

Rhodium(lll) chloride trihydrate is most famously used as a precursor for the synthesis of

Wilkinson's catalyst, chlorotris(triphenylphosphine)rhodium(l), a pivotal homogeneous catalyst

for the hydrogenation of alkenes.

Protocol 1: Synthesis of Wilkinson's Catalyst

([RhCI(PPh3)s3])

This procedure details the preparation of Wilkinson's catalyst from rhodium(lll) chloride

trihydrate in refluxing ethanol, where triphenylphosphine acts as both a ligand and a reducing

agent.[13]

Materials:

Absolute ethanol

Diethyl ether

Triphenylphosphine (PPhs)

Rhodium(lll) chloride trihydrate (RhCl3-3H20)
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e 25 mL round-bottom flask

e Reflux condenser

e Magnetic stir bar and stir plate

e Heating mantle

e Hirsch funnel and suction filtration apparatus
Procedure:

e Place 20 mL of absolute ethanol into a 25-mL round-bottom flask containing a magnetic stir
bar.

o Attach a reflux condenser and heat the ethanol to just below its boiling point using a heating
mantle.

» Momentarily remove the condenser and add approximately 600 mg (a large excess) of
triphenylphosphine to the hot ethanol. Stir until it is completely dissolved.[14]

e Once dissolved, again remove the condenser and add 100 mg of rhodium(lll) chloride
trihydrate to the solution.[14]

o Heat the mixture to a gentle reflux. The solution will initially turn a deep red-brown.

o Continue refluxing for approximately 20-30 minutes. During this time, the solution will slowly
form yellow crystals, which then convert into shiny burgundy-red crystals of the final product.
[14]

» While the solution is still hot, collect the product crystals by suction filtration using a Hirsch
funnel.[14]

e Wash the collected crystals with three 1 mL portions of hot ethanol, followed by three 1 mL
portions of diethyl ether.[9][14]

e Dry the crystals on the filter by maintaining continuous suction.
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Protocol 2: Preparation of Rhodium(lll) Chloride Hydrate

This protocol outlines a method for preparing rhodium trichloride hydrate from a chlororhodate

solution, as described in patent literature.[15]

Materials:

Chlororhodate solution (e.g., from rhodium recovery processes)

Reducing agent

Chlorine gas

Hydrochloric acid

Rotary evaporator

Reaction vessel suitable for chlorination

Procedure:

Reduction to Rhodium Powder: React a chlororhodate solution with a suitable reducing
agent to precipitate rhodium metal as a fine powder.

Chlorination: React the obtained rhodium powder with chlorine gas at a temperature of 300-
600 °C for 1-5 hours to yield a mixture containing anhydrous rhodium trichloride.[15]

Acid Digestion: React the rhodium-containing mixture with hydrochloric acid (e.g., 15-20%
mass concentration) at 50-70 °C for 1.5-2 hours. Filter the resulting solution to obtain a
chlororhodic acid solution.[15]

Evaporation and Crystallization: Perform rotary evaporation on the chlororhodic acid solution
at approximately 60 °C to remove excess acid and water, leading to the crystallization of
rhodium trichloride hydrate.[15]

Mandatory Visualization
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The following diagrams illustrate key experimental and logical workflows related to
Rhodium(lll) chloride trihydrate.

Synthesis of Wilkinson's Catalyst

RhCl3-3H20 + PPhs (excess) Absolute Ethanol (Solvent)

N7

Heat to Reflux
(~20-30 min)

Hot Suction Filtration

Wash with Hot Ethanol

Wash with Diethyl Ether

Dry Crystals
[RhCI(PPhs)s3]

Click to download full resolution via product page

Workflow for the synthesis of Wilkinson's Catalyst.
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Catalytic Cycle for Alkene Hydrogenation

[RhCI(PPhs)2]
(Active Catalyst, 14e™)

+ Hz
(Oxidative Addition)

[RhCI(H)2(PPhs)2]

Reductive Elimination
- Alkane

[RhCI(H)2(Alkene)(PPhs)z]
(18e7)

igratory Insertion

[RhCI(H)(Alkyl)(PPhs)z]
(16e7)

Click to download full resolution via product page

Catalytic cycle of alkene hydrogenation by Wilkinson's Catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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